Cas no 104691-86-3 (Lupiwighteone)

• Product Name: Lupiwighteone
• CAS No: 104691-86-3
• MF: C₂₀H₁₈O₅
• MW: 338.353926181793
• CID: 1080850
• PubChem ID: 5317480
• Update Time: 2025-05-21

Lupiwighteone Chemical and Physical Properties

Names and Identifiers

• Lupiwighteone
• 4H-1-benzopyran-4-one, 5,7-dihydroxy-3-(4-hydroxyphenyl)-8-(3-methyl-2-buten-1-yl)-
• 5,7,4'-Trihydroxy-8-(3,3-dimethylallyl)isoflavone
• 5,7-Dihydroxy-3-(4-hydroxyphenyl)-8-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
• 8-Prenylgenistein
• [ "" ]
• 8-Isopentenylgenistein
• 4',5,7-Trihydroxy-8-prenylisoflavone
• 4',5,7-Trihydroxy-8-isopentenylisoflavone
• 3-(4-Hydroxyphenyl)-5,7-dihydroxy-8-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
• 5,7,4'-Trihydroxy-8-prenylisoflavone
• 5,7-dihydroxy-3-(4-hydroxyphenyl)-8-(3-methylbut-2-enyl)chromen-4-one
• MEGxp0_000421
• BCP06418
• LMPK12050196
• 4H-1-Benzopyran-4-one,5,7-dihydroxy-3- (4-hydroxyphenyl)-8-(3-methyl-2-butenyl)-
• C3012
• 5,7-Dihydroxy-3-(4-hydroxyphenyl)-8-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one, 9CI
• 5,7-Dihydroxy-3-(4-hydroxyphenyl)-8
• CHEBI:185842
• 5,7-Dihydroxy-3-(4-hydroxyphenyl)-8-(3-methylbut-2-en-1-yl)-4H-chromen-4-one
• YGCCASGFIOIXIN-UHFFFAOYSA-N
• DTXSID601132953
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-hydroxyphenyl)-8-(3-methyl-2-butenyl)-
• 5,7-Dihydroxy-3-(4-hydroxyphenyl)-8-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one; 8-Prenylgenistein
• CS-0023972
• 104691-86-3
• S5W46B3BUM
• AKOS032950070
• CHEMBL3616491
• 5,7-Dihydroxy-3-(4-hydroxyphenyl)-8-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
• SCHEMBL757741
• E80612
• HY-N3354
• 5,7-Dihydroxy-3-(4-hydroxyphenyl)-8-(3-methyl-2-butenyl)-4H-chromen-4-one #
• 3-(4-HYDROXYPHENYL)-8-(3-METHYLBUT-2-ENYL)-5,7-BIS(OXIDANYL)CHROMEN-4-ONE
• MS-25142
• DA-49786
• 5,7-Dihydroxy-3-(4-hydroxyphenyl)-8-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one; 5,7-Dihydroxy-3-(4-hydroxyphenyl)-8-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one; 8-Prenylgenistein
• GLXC-16005

• Inchi： 1S/C20H18O5/c1-11(2)3-8-14-16(22)9-17(23)18-19(24)15(10-25-20(14)18)12-4-6-13(21)7-5-12/h3-7,9-10,21-23H,8H2,1-2H3
• InChI Key： YGCCASGFIOIXIN-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=CC=2)O)C(C2=C(C=C(C(C/C=C(\C)/C)=C12)O)O)=O

Computed Properties

• Exact Mass: 338.11500
• Monoisotopic Mass: 338.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: 4.6

Experimental Properties

• Color/Form: Powder
• Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 133-135 ºC
• Boiling Point: 583.5±50.0 °C at 760 mmHg
• Flash Point: 211.8±23.6 °C
• Refractive Index: 1.667
• Solubility: Insuluble (9.8E-3 g/L) (25 ºC),
• PSA: 90.90000
• LogP: 4.08550
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Lupiwighteone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Natural Products and Extracts Plant Extracts Plant based Deguelia scandens
• Isoflavones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Lupiwighteone

Exploring Lupiwighteone (CAS No. 104691-86-3): A Comprehensive Guide to Its Properties and Applications

Lupiwighteone, identified by its CAS number 104691-86-3, is a naturally occurring flavonoid compound that has garnered significant attention in recent years due to its potential health benefits and applications in various industries. This bioactive compound is primarily found in legumes and other plant species, where it plays a crucial role in plant defense mechanisms. Researchers have been increasingly interested in Lupiwighteone for its antioxidant, anti-inflammatory, and potential anticancer properties, making it a subject of numerous scientific studies.

The growing interest in Lupiwighteone can be attributed to the rising demand for natural and plant-derived compounds in the pharmaceutical, nutraceutical, and cosmetic industries. With consumers becoming more health-conscious, searches for terms like "Lupiwighteone benefits," "CAS 104691-86-3 uses," and "natural flavonoids for health" have surged. This compound's unique chemical structure, characterized by its flavonoid backbone, contributes to its ability to scavenge free radicals and modulate cellular pathways, which are key factors in its therapeutic potential.

One of the most frequently asked questions about Lupiwighteone is its mechanism of action. Studies suggest that it interacts with various molecular targets, including enzymes and receptors involved in inflammation and oxidative stress. This has led to investigations into its potential role in managing chronic diseases such as diabetes, cardiovascular disorders, and neurodegenerative conditions. The compound's ability to inhibit certain pro-inflammatory cytokines has also sparked interest in its application for skin health, aligning with the booming market for natural skincare ingredients.

From a biochemical perspective, Lupiwighteone (CAS No. 104691-86-3) exhibits a unique profile that sets it apart from other flavonoids. Its molecular weight, solubility, and stability under various conditions make it suitable for formulation in different delivery systems, including capsules, creams, and functional foods. Researchers are particularly interested in optimizing its bioavailability, as this remains a challenge for many plant-derived compounds. Recent advancements in nanotechnology and encapsulation techniques have opened new avenues for enhancing the efficacy of Lupiwighteone-based products.

The agricultural sector has also shown interest in Lupiwighteone due to its role in plant-microbe interactions and potential as a natural pesticide. With the global shift toward sustainable farming practices, compounds like Lupiwighteone are being explored for their ability to enhance crop resilience without the environmental drawbacks of synthetic chemicals. This aligns with the increasing popularity of searches such as "plant-based crop protectants" and "sustainable agriculture solutions."

Quality control and standardization of Lupiwighteone extracts are critical for ensuring consistent results in research and commercial applications. Analytical techniques such as HPLC and mass spectrometry are commonly employed to quantify and verify the purity of CAS 104691-86-3 in various matrices. This is particularly important for manufacturers aiming to meet regulatory requirements and consumer expectations for transparency in ingredient sourcing.

As the scientific community continues to unravel the full potential of Lupiwighteone, collaborations between academia and industry are expected to accelerate the development of innovative products. Whether you're a researcher, formulator, or health enthusiast, understanding the properties and applications of this remarkable compound can provide valuable insights into the future of natural therapeutics. With its multifaceted benefits and growing body of evidence, Lupiwighteone (CAS No. 104691-86-3) is poised to remain a key player in the evolving landscape of bioactive plant compounds.